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Compound of Interest

Compound Name: 3Hoi-BA-01

Cat. No.: B15620466

For Researchers, Scientists, and Drug Development Professionals

Introduction

3Hoi-BA-01 is a potent and selective inhibitor of the mammalian target of rapamycin (nTOR),
a crucial serine/threonine kinase that regulates cell growth, proliferation, metabolism, and
survival. Its systematic IUPAC name is (E)-3-(4-(benzo[d][1][2]dioxol-5-yl)-2-0x0but-3-en-1-
yl)-3-hydroxyindolin-2-one. By targeting the ATP-binding pocket of mMTOR, 3Hoi-BA-01
effectively modulates downstream signaling pathways, making it a valuable tool for research in
oncology, cardiovascular diseases, and neurobiology. These application notes provide detailed
information on the solubility and preparation of 3Hoi-BA-01 for research applications.

Physicochemical and Solubility Data

A summary of the key physicochemical properties and solubility information for 3Hoi-BA-01 is
provided in the table below. While it is known to be soluble in Dimethyl Sulfoxide (DMSO),
specific quantitative solubility data is not widely published and should be determined
empirically for optimal experimental design.
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Property Value

Chemical Formula C19H15NOs

Molecular Weight 337.33 g/mol

CAS Number 355428-84-1

Appearance Solid powder

Solubility Soluble in DMSO

Storage (Powder) Store at -20°C for long-term stability.
Storage (in Solvent) Store at -80°C for long-term stability.

Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of 3Hoi-BA-01 in DMSO, a
common starting point for in vitro cellular assays.

Materials:

3Hoi-BA-01 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, DNase/RNase-free microcentrifuge tubes

Vortex mixer

Calibrated pipettes
Procedure:

o Equilibrate: Allow the vial of 3Hoi-BA-01 powder to reach room temperature before opening
to prevent condensation.
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» Weigh: Accurately weigh a desired amount of 3Hoi-BA-01 powder. For example, to prepare
1 mL of a 10 mM stock solution, you would need 3.37 mg of 3Hoi-BA-01 (Molecular Weight
= 337.33 g/mol).

o Dissolve: Add the appropriate volume of anhydrous DMSO to the weighed powder. For the
example above, add 1 mL of DMSO.

o Mix: Vortex the solution thoroughly until the powder is completely dissolved. Gentle warming
in a water bath (37°C) may be used to aid dissolution if necessary.

 Aliquot: Dispense the stock solution into smaller, single-use aliquots in sterile microcentrifuge
tubes to avoid repeated freeze-thaw cycles.

o Store: Store the aliquots at -80°C for long-term use.

Note: For cell culture experiments, the final concentration of DMSO should be kept low
(typically < 0.5%) to avoid cytotoxicity. Prepare intermediate dilutions of the stock solution in
cell culture medium as needed.

Representative Synthesis of 3Hoi-BA-01

The following is a representative, non-validated protocol for the synthesis of 3Hoi-BA-01,
based on common organic chemistry reactions for analogous structures. This protocol should
be considered a theoretical guide and would require optimization and validation.

Step 1: Aldol Condensation

This step involves the reaction of 3-hydroxy-2-oxindole with 4-(benzo[d][1][2]dioxol-5-yI)-4-
oxobutanal.

Materials:
e 3-hydroxy-2-oxindole
e 4-(benzo[d][1][2]dioxol-5-yl)-4-0xobutanal

» Piperidine (as a basic catalyst)
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Ethanol (as a solvent)

Round-bottom flask

Reflux condenser

Magnetic stirrer and stir bar

Procedure:

Dissolve 3-hydroxy-2-oxindole and 4-(benzo[d][1][2]dioxol-5-yl)-4-0xobutanal in ethanol in a
round-bottom flask.

e Add a catalytic amount of piperidine to the mixture.

» Heat the reaction mixture to reflux and stir for several hours, monitoring the reaction
progress by Thin Layer Chromatography (TLC).

o Upon completion, cool the reaction mixture to room temperature.
e Remove the solvent under reduced pressure.

» Purify the crude product by column chromatography on silica gel to yield 3Hoi-BA-01.

Visualizations
MTOR Signaling Pathway Inhibition by 3Hoi-BA-01

3Hoi-BA-01 inhibits the mTOR kinase, a central regulator of cell growth and proliferation. The
diagram below illustrates the key components of the PI3K/Akt/mTOR signaling pathway and
the point of inhibition by 3Hoi-BA-01.
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Inhibition of the mTOR signaling pathway by 3Hoi-BA-01.
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Proposed Synthesis Workflow for 3Hoi-BA-01

The following diagram outlines the proposed two-step synthesis of 3Hoi-BA-01 via an aldol
condensation reaction.
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Proposed synthesis workflow for 3Hoi-BA-01.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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